1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one

• Molecular Formula: C12H16N2O4S
• Molecular Weight: 284.33 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-1,4-diazepan-5-one
• InChI: InChI=1S/C12H16N2O4S/c1-18-10-2-4-11(5-3-10)19(16,17)14-8-6-12(15)13-7-9-14/h2-5H,6-9H2,1H3,(H,13,15)
• InChI Key: QZKUICNZQQWHSZ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC(=O)NCC2
• solubility: 35.1 [ug/mL]

Description

1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one, also known as MSB or 4-MeO-BzlSO2-DZP, is a chemical compound that belongs to the class of diazepanes. It has been widely used in scientific research for its unique properties and potential applications. In

Mechanism of Action

1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one acts as a positive allosteric modulator of GABA receptors, specifically the GABAA receptor. It enhances the binding of GABA to the receptor, leading to an increase in chloride ion influx and hyperpolarization of the neuronal membrane. This results in a decrease in neuronal excitability and a reduction in anxiety and other related symptoms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one are primarily mediated through its interaction with GABA receptors. It has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been reported to have muscle relaxant properties and to enhance the effects of other GABAergic drugs such as benzodiazepines.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one in lab experiments include its high potency and selectivity for GABAA receptors, as well as its ability to penetrate the blood-brain barrier. However, its limitations include its potential toxicity and the need for careful handling and storage due to its sensitivity to light and moisture.

Future Directions

1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one has a wide range of potential applications in various fields, including neuroscience, pharmacology, and drug development. Some of the future directions for research on this compound include:
1. Investigating its potential as a therapeutic agent for the treatment of anxiety, depression, and other neurological disorders.
2. Developing new drugs targeting GABA receptors based on the structure of 1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one.
3. Studying the role of GABAergic signaling in the brain using 1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one as a tool.
4. Investigating the potential of 1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one as a muscle relaxant or anticonvulsant agent.
5. Exploring the potential of 1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one as a ligand for the development of new imaging agents for GABA receptors.
Conclusion:
In conclusion, 1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one is a unique and versatile chemical compound that has been widely used in scientific research for its potential applications in various fields. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is needed to fully understand its potential as a therapeutic agent and tool in neuroscience research.

Synthesis Methods

The synthesis of 1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one involves the reaction of 4-methoxybenzenesulfonyl chloride with 1,4-diazepan-5-one in the presence of a base such as triethylamine. The reaction proceeds through a nucleophilic substitution mechanism to yield the desired product. The purity of the product can be enhanced through recrystallization or chromatography methods.

Scientific Research Applications

1-(4-Methoxybenzenesulfonyl)-1,4-diazepan-5-one has been widely used in scientific research for its potential applications in various fields. It has been studied as a potential therapeutic agent for the treatment of anxiety, depression, and other neurological disorders. It has also been used as a tool in neuroscience research to study the role of GABAergic signaling in the brain. Furthermore, it has been investigated as a potential ligand for the development of new drugs targeting GABA receptors.